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Compound of Interest

(4-Chlorobenzyl)hydrazine
Compound Name:

methanesulfonate
CAS No.: 1638351-23-1
Cat. No.: B3108089

Get Quote

Executive Summary

(4-Chlorobenzyl)hydrazine methanesulfonate (CAS 1638351-23-1) is a specialized
alkylhydrazine intermediate used primarily in the synthesis of nitrogen-containing heterocycles
(pyrazoles, tetrazoles) for pharmaceutical applications. While the free base hydrazine is prone
to oxidation and instability, the methanesulfonate (mesylate) salt form offers superior
crystallinity, water solubility, and shelf-life stability, making it a preferred reagent for GMP
manufacturing.

This guide provides a comprehensive technical analysis of its physicochemical properties,
synthesis logic, analytical profiling, and critical safety considerations regarding genotoxicity.

Chemical Identity & Structural Characterization[1][2]

The compound consists of a hydrazine moiety mono-alkylated with a para-chlorobenzyl group,
stabilized as a methanesulfonic acid salt.
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Detail

Chemical Name

(4-Chlorobenzyl)hydrazine methanesulfonate

Synonyms

1-(4-Chlorobenzyl)hydrazine mesylate; p-

Chlorobenzylhydrazine methanesulfonate

CAS Number

1638351-23-1

Molecular Formula

C7H9CINz[1] - CH40s3S (Salt) / CsH13CIN203S
(Total)

156.61 (Free Base) + 96.11 (Acid) = 252.72

Molecular Weight

g/mol
SMILES CS(=0)(=0)0.CIC1=CC=C(CNN)C=C1
Appearance White to off-white crystalline solid

Structural Logic

The selection of the methanesulfonate counterion over the more common hydrochloride (HCI)

is a deliberate physicochemical engineering choice:

o Solubility: Mesylates typically exhibit higher agueous solubility than HCI salts, facilitating

reactions in polar aqueous-organic media.

o Hygroscopicity: While mesylates can be hygroscopic, they often form stable crystal lattices

that resist deliguescence better than corresponding hydrobromides or nitrates.

o Genotoxicity Control: Methanesulfonic acid is non-volatile (unlike HCI), reducing the risk of

acid vapor corrosion and ensuring stoichiometric stability during drying processes.

Physicochemical Profiling

Solid-State Properties

e Melting Point: Typically 160-185°C (Decomposition). Note: Hydrazine salts often exhibit

decomposition upon melting. Differential Scanning Calorimetry (DSC) is recommended over

capillary methods to identify the onset of thermal instability.
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o Crystallinity: High. The salt form disrupts the intermolecular H-bonding of the free hydrazine,
creating a rigid lattice.

» Hygroscopicity: Moderate. Requires storage in varying humidity conditions (e.g., <60% RH)
to prevent caking.

Solution Properties

o Solubility Profile:
o Water:[2] High (>50 mg/mL).
o DMSO/Methanol: Soluble.[3][4][5]
o Ethyl Acetate/Hexane: Insoluble.
e pKa: The terminal nitrogen (

) is the most basic site. The pKa of the conjugate acid is estimated at 7.5-8.2.

e pH Stability: Stable in acidic media (pH < 4). In basic conditions (pH > 9), the free base is
liberated, which is susceptible to air oxidation to form azo or hydrazone degradation
products.

Synthesis & Process Chemistry

The synthesis requires careful control of stoichiometry to prevent over-alkylation, a critical
quality attribute (CQA).

Synthetic Pathway (DOT Diagram)
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Caption: Synthesis pathway highlighting the critical control of bis-alkylation impurities via
hydrazine excess.

Process Critical Parameters

e Hydrazine Excess: A molar ratio of >5:1 (Hydrazine:Substrate) is mandatory. Low ratios favor
the formation of the bis-alkylated impurity (N,N'-bis(4-chlorobenzyl)hydrazine), which is
difficult to remove via crystallization.

o Temperature Control: The alkylation is exothermic. Uncontrolled heat can lead to the
formation of azines via oxidation.

o Salt Formation: Methanesulfonic acid should be added to the cooled free base solution. The
exotherm must be controlled to <30°C to prevent discoloration.

Analytical Profiling & Quality Control

Spectroscopic Identification
e IH NMR (DMSO-de):

o 0 2.35 ppm (s, 3H, CH3-SO3")
o 0 4.05 ppm (s, 2H, Ar-CH2-N)

o 0 7.40-7.50 ppm (m, 4H, Ar-H)
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o 0 8.5-9.5 ppm (br s, NH protons, exchangeable)

e Mass Spectrometry (ESI+):
o Major peak: m/z 157.04 [M+H]* (corresponding to the cation).
o Fragment: m/z 125 (loss of hydrazine, formation of chlorobenzyl cation).
Impurity Profiling (HPLC)
A Reverse-Phase (C18) method is standard.
o Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.
e Detection: UV @ 220 nm (Benzyl chromophore).
o Key Impurities:
o Bis-impurity: Elutes significantly later (more lipophilic).

o Hydrazine: Elutes at void volume (requires derivatization or ion chromatography for
quantification).

o Azine derivatives: Oxidation products appearing as doublets in UV.

Safety & Genotoxicity (GTI) Assessment

WARNING: Hydrazines are structural alerts for genotoxicity (mutagenicity).

Ames Test & Mutagenicity

o Classification: Class 2 or 3 Solvent/Reagent (ICH M7).
o Mechanism: Hydrazines can react with DNA via alkylation or free radical mechanisms.
o Ames Status: Generally Positive (Strain TA1535/TA100).

o Control Strategy: As a reactive intermediate, it must be purged in subsequent steps. The
"purge factor" must be calculated to ensure final drug substance levels are < TTC (Threshold
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of Toxicological Concern), typically 1.5 p g/day .

Handling Protocols

e Containment: Use a fume hood or powder containment enclosure (Band 4 OEL: 1-10
Hg/m3).

o Decontamination: Spills should be treated with dilute bleach (sodium hypochlorite) to oxidize
the hydrazine to nitrogen gas and the corresponding alcohol/halide, rendering it non-
genotoxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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